4-bromo-5-(methoxymethyl)-1-(3,3,3-trifluoropropyl)-1H-pyrazole

• IUPAC Name: 4-bromo-5-(methoxymethyl)-1-(3,3,3-trifluoropropyl)pyrazole
• InChI: InChI=1S/C8H10BrF3N2O/c1-15-5-7-6(9)4-13-14(7)3-2-8(10,11)12/h4H,2-3,5H2,1H3
• InChI Key: JNCSWHLHIBSHMM-UHFFFAOYSA-N
• Canonical SMILES: COCC1=C(C=NN1CCC(F)(F)F)Br
• Molecular Formula: C8H10BrF3N2O
• Molecular Weight: 287.08 g/mol

Description

4-bromo-5-(methoxymethyl)-1-(3,3,3-trifluoropropyl)-1H-pyrazole is a chemical compound that belongs to the pyrazole family. It is a synthetic compound that has been extensively studied in scientific research due to its unique properties.

Mechanism of Action

The mechanism of action of 4-bromo-5-(methoxymethyl)-1-(3,3,3-trifluoropropyl)-1H-pyrazole is not well understood. However, it is believed to act as an inhibitor of protein kinases, which are enzymes that play a crucial role in cell signaling pathways. By inhibiting protein kinases, 4-bromo-5-(methoxymethyl)-1-(3,3,3-trifluoropropyl)-1H-pyrazole may disrupt cellular processes that contribute to the development and progression of cancer.
Biochemical and Physiological Effects
4-bromo-5-(methoxymethyl)-1-(3,3,3-trifluoropropyl)-1H-pyrazole has been shown to have biochemical and physiological effects in scientific research. It has been shown to inhibit the growth of cancer cells in vitro, and to reduce tumor growth in animal models of cancer. However, more research is needed to fully understand the biochemical and physiological effects of this compound.

Advantages and Limitations for Lab Experiments

One advantage of 4-bromo-5-(methoxymethyl)-1-(3,3,3-trifluoropropyl)-1H-pyrazole is that it is a synthetic compound that can be easily synthesized in the lab. This makes it a useful tool for scientific research. However, one limitation is that more research is needed to fully understand its mechanism of action and potential therapeutic applications.

Future Directions

There are many future directions for research on 4-bromo-5-(methoxymethyl)-1-(3,3,3-trifluoropropyl)-1H-pyrazole. One direction is to further investigate its mechanism of action and potential therapeutic applications in cancer treatment. Another direction is to explore its potential as a tool for studying protein kinases and cell signaling pathways. Additionally, more research is needed to fully understand the biochemical and physiological effects of this compound.

Synthesis Methods

The synthesis method for 4-bromo-5-(methoxymethyl)-1-(3,3,3-trifluoropropyl)-1H-pyrazole involves the reaction of 4-bromo-1H-pyrazole-5-carbaldehyde and 3,3,3-trifluoropropylamine in the presence of methanol. The reaction is carried out under reflux conditions for several hours, and the resulting product is purified using column chromatography.

Scientific Research Applications

4-bromo-5-(methoxymethyl)-1-(3,3,3-trifluoropropyl)-1H-pyrazole has been extensively studied in scientific research due to its unique properties. It has been used as a building block in the synthesis of various compounds, including pyrazole-based inhibitors of protein kinases, which have potential therapeutic applications in cancer treatment.